Cas no 2137690-47-0 (benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate)

• Product Name: benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate
• CAS No: 2137690-47-0
• MF: C₁₈H₂₆ClNO₄S
• MW: 387.921343326569
• CID: 6288283
• PubChem ID: 165478648
• Update Time: 2025-05-26

benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate
• EN300-1084962
• benzyl N-({4-[(chlorosulfonyl)methyl]cyclohexyl}methyl)-N-ethylcarbamate
• 2137690-47-0

• Inchi： 1S/C18H26ClNO4S/c1-2-20(18(21)24-13-16-6-4-3-5-7-16)12-15-8-10-17(11-9-15)14-25(19,22)23/h3-7,15,17H,2,8-14H2,1H3
• InChI Key： XAVGPMBSRBBIPS-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC(CN(C(=O)OCC2C=CC=CC=2)CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 387.1271072g/mol
• Monoisotopic Mass: 387.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate

Introduction to Benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate (CAS No. 2137690-47-0)

Benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate, a compound with the CAS number 2137690-47-0, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has been studied for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of this compound features a benzyl group attached to a carbamate moiety, which is further linked to a cyclohexyl ring substituted with a chlorosulfonyl group. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers. The presence of the chlorosulfonyl group, in particular, imparts strong electrophilic characteristics to the molecule, facilitating various chemical transformations and interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclohexyl ring, known for its ability to enhance bioavailability and metabolic stability, is a common feature in many drug candidates. Additionally, the carbamate group is frequently incorporated into pharmaceuticals due to its role as a bioisostere for ester groups, which can improve drug solubility and pharmacokinetic profiles.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules that can modulate biological pathways effectively. Benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate has been investigated for its potential role in inhibiting specific enzymes and receptors involved in various diseases. Its structural features suggest that it may exhibit properties such as receptor binding affinity and enzyme inhibition, making it a promising candidate for further development.

One of the most intriguing aspects of this compound is its potential application in the synthesis of more complex molecules. The chlorosulfonyl group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones. This flexibility is crucial in drug discovery pipelines, where iterative modifications are often necessary to optimize potency and selectivity.

The synthesis of Benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of the molecule. These methods highlight the intersection of organic chemistry and pharmaceutical science, where precision and innovation are paramount.

Recent studies have also explored the role of this compound in preclinical models, evaluating its efficacy and safety profiles. While preliminary results are promising, further research is needed to fully understand its therapeutic potential. Collaborative efforts between synthetic chemists, pharmacologists, and biologists are essential to translate these findings into clinical applications.

The chemical properties of Benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate make it an interesting subject for computational studies as well. Molecular modeling techniques can provide insights into how this compound interacts with biological targets at the atomic level. These simulations help researchers predict binding affinities and optimize drug-like properties before experimental validation.

In conclusion, Benzyl N-({4-(chlorosulfonyl)methylcyclohexyl}methyl)-N-ethylcarbamate represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and potential applications underscore the importance of continued research in this area. As our understanding of biological systems grows, compounds like this one will play an increasingly critical role in developing innovative therapies.